Methyl 4-[(3-methoxy-3-oxopropyl)thio]-3-nitrobenzoate

• IUPAC Name: methyl 4-(3-methoxy-3-oxopropyl)sulfanyl-3-nitrobenzoate
• InChI: InChI=1S/C12H13NO6S/c1-18-11(14)5-6-20-10-4-3-8(12(15)19-2)7-9(10)13(16)17/h3-4,7H,5-6H2,1-2H3
• InChI Key: XYRFGRPUSVXKBF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCSC1=C(C=C(C=C1)C(=O)OC)[N+](=O)[O-]
• Molecular Formula: C12H13NO6S
• Molecular Weight: 299.30 g/mol

Description

“Methyl 4-[(3-methoxy-3-oxopropyl)thio]-3-nitrobenzoate” is a chemical compound with the molecular formula C12H13NO6S. It has an average mass of 299.300 Da and a monoisotopic mass of 299.046356 Da. This compound is used for research purposes.

Physical And Chemical Properties Analysis

“Methyl 4-[(3-methoxy-3-oxopropyl)thio]-3-nitrobenzoate” is a solid substance. It should be stored at room temperature. The molecular weight of this compound is 299.3, and its molecular formula is C12H13NO6S.

Scientific Research Applications

Proteomics Research

This compound is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. .

Organic Synthesis

In organic chemistry, this compound serves as a building block for synthesizing more complex molecules. .

Drug Development

Due to its structural complexity, it can be used to create novel drug candidates. .

Material Science

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Analytical Chemistry

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Biochemical Research

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Environmental Science

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Nanotechnology

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Each application leverages the unique chemical structure of Methyl 4-[(3-methoxy-3-oxopropyl)thio]-3-nitrobenzoate, which includes a nitrobenzoate group, a methoxy group, and a thioether linkage. These functional groups offer a range of reactivity that can be harnessed in various scientific fields for research and development purposes. The compound’s molecular formula is

C12H13NO6S C_{12}H_{13}NO_{6}S C12​H13​NO6​S

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